4-(Pyrrolidine-1-sulfonyl)-benzoic acid

• IUPAC Name: 4-pyrrolidin-1-ylsulfonylbenzoic acid
• InChI: InChI=1S/C11H13NO4S/c13-11(14)9-3-5-10(6-4-9)17(15,16)12-7-1-2-8-12/h3-6H,1-2,7-8H2,(H,13,14)
• InChI Key: LTIXOYIZMIXNIK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C11H13NO4S
• DSSTOX Substance ID: DTXSID70354103
• Molecular Weight: 255.29 g/mol
• Solubility: 37.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 19580-33-7

Description

4-(Pyrrolidine-1-sulfonyl)-benzoic acid, also known as 4-PSBA, is an organic compound that has been extensively studied for its various applications in both scientific research and laboratory experiments. It is a sulfonated derivative of benzoic acid, which is a type of carboxylic acid. 4-PSBA has a wide range of properties and applications, including its use as a reagent for the synthesis of various compounds, its role in biochemical and physiological processes, and its potential for use in future research.

Scientific Research Applications

Drug Discovery

This compound has been studied for its potential in drug discovery, particularly as a versatile scaffold for novel therapeutics. .

Industrial Testing

4-(Pyrrolidin-1-ylsulfonyl)benzoic acid: .

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring have been reported to show activity against various targets, such as ck1γ and ck1ε .

Mode of Action

It is known that the pyrrolidine ring, a key structural feature of this compound, can efficiently explore the pharmacophore space due to sp3-hybridization . This allows for diverse interactions with its targets, potentially leading to various biological effects .

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to influence various biochemical pathways .

Result of Action

Compounds with a pyrrolidine ring have been reported to exhibit various biological activities .

Synthesis routes and methods

Procedure details

To a solution of 4-chlorosulfonylbenzoic acid (2 g, 9.07 mmol) in dichloromethane (10 mL) was added a solution of pyrrolidine (1.29 g, 1.51 mL, 18.1 mmol) in dichloromethane (10 mL) and the reaction mixture was stirred at room temperature for 24 hours. The reaction mixture was filtered and the white solid obtained was washed with water (50 ml) and diethyl ether (10 ml) and dried under vacuum to give 4-pyrrolidin-1-ylsulfonylbenzoic acid (700 mg, 30%). ESI-MS m/z calc. 255.0. found 256.3 (M+1)+; Retention time: 1.18 minutes (3 min run); 1H NMR (400 MHz, DMSO) δ 13.49 (s, 1H), 8.15 (d, J=8.5 Hz, 2H), 7.92 (d, J=8.5 Hz, 2H), 3.17 (t, J=6.7 Hz, 4H), 1.65 (t, J=6.7 Hz, 4H).